Cas no 2091637-11-3 (4-iodo-1,5-dimethyl-3-phenyl-1H-pyrazole)

• Product Name: 4-iodo-1,5-dimethyl-3-phenyl-1H-pyrazole
• CAS No: 2091637-11-3
• MF: C₁₁H₁₁IN₂
• MW: 298.122914552689
• CID: 5722135
• PubChem ID: 118348619
• Update Time: 2025-10-30

4-iodo-1,5-dimethyl-3-phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• AKOS026721715
• starbld0032182
• F2198-1803
• SCHEMBL17055637
• 4-iodo-1,5-dimethyl-3-phenyl-1H-pyrazole
• 2091637-11-3
• 1H-Pyrazole, 4-iodo-1,5-dimethyl-3-phenyl-

• Inchi： 1S/C11H11IN2/c1-8-10(12)11(13-14(8)2)9-6-4-3-5-7-9/h3-7H,1-2H3
• InChI Key： KJASMFCMMMJVHU-UHFFFAOYSA-N
• SMILES： IC1C(C2C=CC=CC=2)=NN(C)C=1C

Computed Properties

• Exact Mass: 297.99670g/mol
• Monoisotopic Mass: 297.99670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• Density: 1.62±0.1 g/cm3(Predicted)
• Boiling Point: 350.3±30.0 °C(Predicted)
• pka: 0.40±0.10(Predicted)

Additional information on 4-iodo-1,5-dimethyl-3-phenyl-1H-pyrazole

4-Iodo-1,5-Dimethyl-3-Phenyl-1H-Pyrazole: A Comprehensive Overview

4-Iodo-1,5-Dimethyl-3-Phenyl-1H-Pyrazole, with the CAS number 2091637-11-3, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of pyrazoles, which are five-membered heterocycles containing two nitrogen atoms. The presence of an iodine atom at the 4-position, along with methyl groups at positions 1 and 5, and a phenyl group at position 3, makes this compound unique in terms of its electronic properties and reactivity.

The structure of 4-Iodo-1,5-Dimethyl-3-Phenyl-1H-Pyrazole is characterized by a conjugated system that imparts stability to the molecule. The iodine atom at the 4-position plays a crucial role in determining the electronic properties of the compound. Iodine, being a heavy atom with a high atomic number, contributes significantly to the molecule's polarizability and can influence its reactivity in various chemical reactions. The methyl groups at positions 1 and 5 act as electron-donating groups, which can modulate the electronic environment of the pyrazole ring. Additionally, the phenyl group at position 3 introduces aromaticity into the molecule, enhancing its stability and potentially influencing its solubility in different solvents.

Recent studies have highlighted the potential of 4-Iodo-1,5-Dimethyl-3-Phenyl-1H-Pyrazole in applications ranging from drug discovery to advanced materials. For instance, researchers have explored its role as a building block for constructing bioactive molecules. The pyrazole scaffold is known for its ability to interact with various biological targets, making it a valuable component in medicinal chemistry. The iodine atom in this compound can serve as a site for further functionalization, enabling chemists to introduce additional substituents that may enhance bioavailability or target specificity.

In terms of synthesis, 4-Iodo-1,5-Dimethyl-3-Phenyl-1H-Pyrazole can be prepared through various routes. One common method involves the cyclization of appropriately substituted precursors under acidic or basic conditions. For example, the reaction of an aldehyde with an amine derivative can lead to the formation of the pyrazole ring. The introduction of substituents such as methyl and phenyl groups can be achieved through alkylation or arylation reactions. The iodination step typically involves treatment with an iodinating agent such as iodine monochloride or an iodoalkane under appropriate conditions.

The chemical properties of 4-Iodo...